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Compound of Interest

Compound Name: Celangulatin D

Cat. No.: B12380165 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Celangulatin D, a sesquiterpene polyol

ester of scientific interest. The document is intended for researchers, scientists, and

professionals in drug development, presenting key chemical data, and outlining its known

biological activities based on available scientific literature.

Core Compound Data
Celangulatin D is a natural compound isolated from the root bark of Celastrus angulatus. Its

fundamental chemical and physical properties are summarized below.

Parameter Value Reference

CAS Number 1000784-45-1 [1][2]

Molecular Weight 648.61 g/mol [1][2]

Molecular Formula C₃₁H₃₆O₁₅ [1][2]

Biological Activity of Celangulatin D
Scientific research has identified Celangulatin D as a compound with notable insecticidal

properties. Further investigation into its potential as an anti-tumor agent has been suggested

based on the activities of related compounds from the Celastraceae family.
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Insecticidal Activity
Celangulatin D has been identified as an insecticidal sesquiterpene polyol ester.[1][2] A key

study by Zhiqing et al. (2007) involved the bioassay-guided fractionation of extracts from the

root bark of Celastrus angulatus, which led to the isolation of Celangulatin D.[1] The study

evaluated the insecticidal activity of related compounds against the armyworm (Mythimna

separata), a significant agricultural pest.[1] While the specific LD₅₀ for Celangulatin D was not

reported in the abstract of this key publication, related compounds such as Celangulatin C and

F demonstrated notable insecticidal effects.[1]

While the specific, detailed protocol used for testing Celangulatin D has not been fully

retrieved, a general methodology for assessing the insecticidal activity of natural compounds

against Mythimna separata can be outlined as follows. This is a representative protocol based

on common practices in the field.

Insect Rearing: Larvae of Mythimna separata are reared on an artificial diet under controlled

laboratory conditions (e.g., 25 ± 1°C, 70-80% relative humidity, 14:10 light:dark photoperiod).

Compound Preparation: The test compound (e.g., Celangulatin D) is dissolved in an

appropriate solvent (e.g., acetone) to prepare a series of graded concentrations.

Diet Incorporation Method: A specific volume of the test solution is thoroughly mixed with the

artificial diet. The solvent is allowed to evaporate completely. A control group is prepared

using the solvent alone.

Bioassay: Third-instar larvae, often starved for a few hours, are individually placed in

containers with a pre-weighed amount of the treated or control diet.

Data Collection: Mortality is recorded at specified intervals (e.g., 24, 48, 72 hours). The

amount of diet consumed may also be measured to assess antifeedant effects.

Statistical Analysis: The lethal dose 50 (LD₅₀) or lethal concentration 50 (LC₅₀) is calculated

using probit analysis.

Anti-Tumor Activity
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Compounds isolated from plants of the Celastraceae family, to which Celastrus angulatus

belongs, have been noted for their potential anti-tumor activities.[3] However, at present,

specific studies detailing the in vitro or in vivo anti-tumor effects of Celangulatin D are not

available in the public domain. Consequently, quantitative data such as IC₅₀ values against

specific cancer cell lines, and detailed experimental protocols for cytotoxicity assays of

Celangulatin D, cannot be provided at this time.

Signaling Pathways
The molecular mechanism of action for Celangulatin D, including its interaction with specific

cellular signaling pathways, has not yet been elucidated in the available scientific literature. As

a result, diagrams of signaling pathways, experimental workflows, or logical relationships

involving Celangulatin D cannot be generated at this time. Further research is required to

identify the molecular targets and signaling cascades modulated by this compound.

Summary and Future Directions
Celangulatin D is a sesquiterpene ester with a defined chemical structure and known

insecticidal potential. While its basic chemical properties are well-documented, a

comprehensive understanding of its biological activity is still emerging. To fully characterize its

potential for applications in agriculture or medicine, further research is needed in the following

areas:

Quantitative Insecticidal Activity: A detailed dose-response study to determine the specific

LD₅₀ or LC₅₀ of Celangulatin D against a broader range of insect pests.

Anti-Tumor Evaluation: In vitro screening of Celangulatin D against a panel of human

cancer cell lines to assess its cytotoxic and anti-proliferative effects.

Mechanism of Action Studies: Investigations to identify the molecular targets and cellular

signaling pathways affected by Celangulatin D to understand its mode of action for both its

insecticidal and any potential anti-tumor activities.

This technical guide serves as a foundational resource on Celangulatin D, summarizing the

current state of knowledge and highlighting areas for future scientific inquiry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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